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Compound of Interest

Ethyl 1-methyl-4-
Compound Name:
oxocyclohexanecarboxylate

CAS No.: 147905-77-9

Cat. No.: B182229

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 1-methyl-4-oxocyclohexanecarboxylate is a functionalized cyclohexane derivative that
serves as a valuable intermediate in organic synthesis. Its bifunctional nature, possessing both
a ketone and an ester group, along with a quaternary carbon center, makes it a versatile
building block for the construction of more complex molecular architectures, including natural
products and pharmacologically active compounds. This technical guide provides a
comprehensive overview of its chemical properties, a detailed experimental protocol for its
synthesis, and its characteristic spectral data.

Chemical and Physical Properties

The fundamental chemical and physical properties of Ethyl 1-methyl-4-
oxocyclohexanecarboxylate are summarized below. These properties are crucial for its
handling, storage, and application in synthetic chemistry.
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Property Value Reference
Molecular Formula C10H1603 [1]
Molecular Weight 184.23 g/mol [1]
ethyl 1-methyl-4-
IUPAC Name [1]
oxocyclohexane-1-carboxylate
CAS Number 147905-77-9 [1]
Physical State Liquid [2]
Appearance Colorless to Yellow Liquid [2]
N _ 274.7 + 28.0 °C at 760 Torr
Boiling Point ) [2]
(Predicted)
. 1.113 +0.06 g/cm? at 20 °C
Density [2]

(Predicted)

N Sealed in dry, Store in
Storage Conditions ) [2]
Refrigerator (2 to 8 °C)

Synthesis

Ethyl 1-methyl-4-oxocyclohexanecarboxylate is accessible through the alkylation of its
precursor, ethyl 4-oxocyclohexanecarboxylate. The reaction proceeds via the formation of an
enolate at the carbon alpha to the ester, followed by nucleophilic attack on an alkylating agent,
typically methyl iodide.

Proposed Synthetic Workflow

The logical flow for the synthesis of Ethyl 1-methyl-4-oxocyclohexanecarboxylate is
depicted below. This process involves the deprotonation of the starting material to form a
reactive enolate, which is then methylated and subsequently worked up to yield the final
product.
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Caption: Synthetic workflow for Ethyl 1-methyl-4-oxocyclohexanecarboxylate.

Experimental Protocol: Synthesis of Ethyl 1-methyl-4-
oxocyclohexanecarboxylate

The following is a representative experimental protocol for the synthesis of Ethyl 1-methyl-4-
oxocyclohexanecarboxylate based on the alkylation of ethyl 4-oxocyclohexanecarboxylate.

Materials:

Ethyl 4-oxocyclohexanecarboxylate

» Diisopropylamine

e n-Butyllithium (in hexanes)

e Methyl iodide

e Anhydrous tetrahydrofuran (THF)

e Saturated aqueous ammonium chloride solution

o Diethyl ether

e Anhydrous magnesium sulfate

o Standard glassware for anhydrous reactions (e.g., round-bottom flask, dropping funnel,
syringe)
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e Magnetic stirrer and stirring bar
o Low-temperature bath (e.g., dry ice/acetone)
Procedure:

o Preparation of Lithium Diisopropylamide (LDA): In a flame-dried, three-necked round-bottom
flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, dissolve
diisopropylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C in a dry
ice/acetone bath. To this solution, add n-butyllithium (1.05 equivalents) dropwise via syringe,
maintaining the temperature at -78 °C. Stir the resulting solution for 30 minutes at this

temperature.

o Enolate Formation: To the freshly prepared LDA solution, add a solution of ethyl 4-
oxocyclohexanecarboxylate (1.0 equivalent) in anhydrous THF dropwise via the dropping
funnel, ensuring the internal temperature remains below -70 °C. Stir the reaction mixture at
-78 °C for 1 hour to ensure complete enolate formation.

o Alkylation: Add methyl iodide (1.2 equivalents) dropwise to the enolate solution at -78 °C.
Allow the reaction mixture to stir at this temperature for 2-3 hours, or until TLC analysis
indicates the consumption of the starting material.

o Workup: Quench the reaction by the slow addition of a saturated aqueous ammonium
chloride solution at -78 °C. Allow the mixture to warm to room temperature.

o Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x
volume). Combine the organic layers.

 Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium
sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by
flash column chromatography on silica gel to afford the pure Ethyl 1-methyl-4-
oxocyclohexanecarboxylate.

Spectral Data

The structural elucidation of Ethyl 1-methyl-4-oxocyclohexanecarboxylate is confirmed by
various spectroscopic techniques.
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Spectroscopic Data

13C NMR Data available in the PubChem database.[1]

No detailed experimental data found in the
1H NMR _
searched literature.

M Spect . No detailed experimental data found in the
ass Spectrometry .
searched literature.

No detailed experimental data found in the
Infrared Spectroscopy searched literature

Safety and Hazards

Ethyl 1-methyl-4-oxocyclohexanecarboxylate is associated with several hazards and should
be handled with appropriate safety precautions.[1]

Hazard Statement GHS Classification
H302 Harmful if swallowed (Acute toxicity, oral)
H315 Causes skin irritation (Skin corrosion/irritation)

Causes serious eye irritation (Serious eye

H319 o

damage/eye irritation)

May cause respiratory irritation (Specific target
H335 organ toxicity, single exposure; Respiratory tract

irritation)

Handling Recommendations:

¢ Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

¢ Avoid inhalation of vapors and contact with skin and eyes.
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 In case of contact, immediately flush the affected area with copious amounts of water.

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Applications in Research and Development

Ethyl 1-methyl-4-oxocyclohexanecarboxylate is primarily utilized as a building block in
organic synthesis. Its chemical structure allows for a variety of transformations, making it a
valuable starting material for the synthesis of:

o Substituted Cyclohexane Derivatives: The ketone and ester functionalities can be selectively
modified to introduce further complexity.

» Heterocyclic Compounds: It can serve as a precursor for the synthesis of various
heterocyclic systems, which are prevalent in medicinal chemistry.

o Natural Product Synthesis: The cyclohexane core is a common motif in many natural
products, and this compound can be a key intermediate in their total synthesis.

Due to its role as a chemical intermediate, there is no direct evidence of its involvement in
biological signaling pathways. Its utility in drug development is as a foundational element for
the construction of larger, more complex molecules with potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b182229/docs#in-depth-technical-guide-ethyl-1-
methyl-4-oxocyclohexanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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